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The Disease Activity Score in 28 joints using C-reactive protein (DAS28-CRP) is a composite measure used

to quantify RA disease activity. Its validity is often established by comparing it to the longer-established

DAS28 using erythrocyte sedimentation rate (DAS28-ESR) and by correlating it with objective measures of

disease progression, such as radiographic damage and physical function [1].

The table below summarizes key findings from validation studies:

Aspect of - . .

L Key Findings Supporting Evidence
Validation
Agreement with "Suboptimal” to "moderate" agreement in K = 0.42-0.465 (moderate
DAS28-ESR categorizing patients; DAS28-CRP often agreement) [3] [4].

Correlation with
Radiographic
Progression

yields lower scores and may underestimate
disease activity if DAS28-ESR cut-offs are
used [2].

A validated trend shows decreased
radiographic progression across DAS28-
CRP response states (good, moderate,
none) in patients treated with effective
therapy [1].

Radiographic scores (erosion,
joint space narrowing) showed a
significant trend (p-value not
reported in extract) [1].
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Aspect of L . .
L Key Findings Supporting Evidence

Validation

Correlation with Improvements in DAS28-CRP correlate with Similar trends in HAQ-DI were

Physical Function improvements in physical function, as observed across response
measured by the Health Assessment states for both DAS28-CRP and
Questionnaire Disability Index (HAQ-DI) [1]. DAS28-ESR [1].

Correlation with A statistically significant but weak positive Spearman's rho = 0.23, CI 0.09—

Synovial correlation exists between DAS28-CRP and 0.37, p =0.0011 [5] [6].

Inflammation direct histological evidence of inflammation in

the synovium [5] [6].

Experimental Protocols for Validation

The validation of DAS28-CRP in clinical trials typically involves several key methodologies, as detailed in

the 2008 analysis of abatacept trials [1]:

e Data Collection: In randomized, double-blind, placebo-controlled trials, efficacy assessments are

performed prior to drug infusion. The following data are collected:

o Tender Joint Count (TJC28) and Swollen Joint Count (SJC28): Physical examination of 28
specific joints.

o Patient Global Health (GH): Patient's self-assessment of disease activity on a 100 mm visual
analogue scale (VAS).

o Acute Phase Reactants: Blood samples are taken to measure C-reactive protein (CRP) in
mg/L and Erythrocyte Sedimentation Rate (ESR) in mm/h.

e DAS28 Calculation:

o DAS28-CRP=0.56 * V(TJC28) + 0.28 * V(SJC28) + 0.014 * GH + 0.36 *
In(CRP+1) + 0.96

o DAS28-ESR=0.56 * V(TJC28) + 0.28 * V/(SJC28) + 0.014 * GH + 0.70 *
In(ESR)

e Validation Analyses:
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o Criterion Validity: The agreement between DAS28-CRP and DAS28-ESR is assessed by
cross-classifying patients based on their EULAR response criteria (good, moderate, non-
responder) and remission rates (DAS28 <2.6). Statistical measures like the Kappa coefficient
(k) and Bland-Altman plots are used [1].

o Construct Validity: This assesses how well DAS28-CRP reflects actual disease damage.
Trends in radiographic progression (e.g., using the Genant-modified Sharp scoring system
for joint erosion) and physical function (Health Assessment Questionnaire Disability Index,
HAQ-DI) are analyzed across the different EULAR response states defined by DAS28-CRP [1].

DAS28-CRP Relationship to Disease Activity

The following diagram illustrates the workflow and components involved in DAS28-CRP validation,
showing how clinical measures and lab tests feed into the score and how it is validated against long-term

outcomes.
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Important Limitations to Consider

When using DAS28-CRP to present results for an investigational drug like zimlovisertib, it is critical to

account for its known limitations:

¢ Risk of Underestimation: DAS28-CRP has been shown to yield slightly lower scores than DAS28-
ESR [5] [2]. Using the standard DAS28-ESR threshold for remission (<2.6) for DAS28-CRP may
therefore overstate remission rates. Some studies suggest using a lower, specific cut-off for DAS28-
CRP [3] [4].

e Imperfect Correlation with Inflammation: A significant proportion of patients (49.4% in one study)
with normal CRP levels were found to have histological evidence of synovial inflammation upon
biopsy [5] [6]. This indicates that a patient can have active inflammatory disease despite a normal
CRP, a key component of the score.

e Component Subjectivity: The joint counts and patient global assessment components of the DAS28
are subjective and can introduce variability [5] [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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